2,2-Dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)but-3-en-1-ol
• InChI: InChI=1S/C9H16O3/c1-4-5-7(10)8-6-11-9(2,3)12-8/h4,7-8,10H,1,5-6H2,2-3H3
• InChI Key: JLOSETSSWWTNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C(CC=C)O)C

Description

2,2-Dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring -78° C. solution, under argon, of 556 ml of 1M allylmagnesium bromide is added, dropwise over 20 minutes, a solution of 36.4 g of product from Example 330 in 17 ml of tetrahydrofuran. The reaction mixture is stirred at -78° C. for 2 hours. Thin layer chromatography indicates the presence of starting material. An additional 280 ml of 1M allylmagnesium bromide is added and the reaction is stirred overnight at -78° C. The reaction is quenched with dropwise addition of saturated ammonium chloride, filtered through diatomaceous earth and washed with diethyl ether, ethyl acetate and 20% isopropyl alcohol/chloroform. The combined extracts are washed with saturated sodium chloride, dried and concentrated in vacuo to give, after Kugelrohr distillation at 85° C., 38.25 g of the desired product.